![molecular formula C16H16ClNO3S B6382356 3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95% CAS No. 1261944-96-0](/img/structure/B6382356.png)
3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
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Overview
Description
3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (95%) is an organic compound with a molecular formula of C14H17ClNO3S. It is a colorless to pale yellow liquid with a pungent odor. This compound has been used in a variety of scientific research applications, ranging from biochemistry and physiology to drug development and laboratory experiments.
Scientific Research Applications
3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (95%) has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been used to study the effects of oxidative stress on cells and to investigate the mechanisms of drug action. Additionally, this compound has been used in the synthesis of various pharmaceuticals and to study the effects of different drugs on various biochemical pathways.
Mechanism of Action
The exact mechanism of action of 3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (95%) is not yet fully understood. However, it is believed that this compound acts as an inhibitor of acetylcholinesterase, which is involved in the breakdown of acetylcholine. By inhibiting this enzyme, it increases the levels of acetylcholine in the body, which can lead to a variety of effects. Additionally, this compound has been found to increase the activity of certain enzymes involved in the synthesis of fatty acids and other molecules, which can also lead to various physiological effects.
Biochemical and Physiological Effects
3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (95%) has been found to have a variety of biochemical and physiological effects. When used as an inhibitor of acetylcholinesterase, it can lead to increased levels of acetylcholine in the body, which can lead to increased alertness and improved memory. Additionally, this compound has been found to increase the activity of certain enzymes involved in the synthesis of fatty acids and other molecules, which can lead to increased energy levels and improved metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (95%) in laboratory experiments is its ability to act as an inhibitor of acetylcholinesterase. This can be beneficial in experiments that involve the study of the effects of drugs on the body, as it can help to increase the levels of acetylcholine in the body. Additionally, this compound can be used in the synthesis of various pharmaceuticals and can be used to study the effects of different drugs on various biochemical pathways. However, this compound can be toxic if ingested and should be handled with care in laboratory experiments.
Future Directions
The future directions for 3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (95%) are vast. Further research is needed to better understand the biochemical and physiological effects of this compound and to develop more effective ways of using it in laboratory experiments. Additionally, further research is needed to explore the potential applications of this compound in the development of new drugs and pharmaceuticals. Finally, further research is needed to explore the potential of this compound as an inhibitor of acetylcholinesterase and to develop more effective ways of using it to study the effects of drugs on the body.
Synthesis Methods
3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (95%) is synthesized through a multistep reaction. The first step involves the reaction of pyrrolidine with 4-chlorobenzene-sulfonyl chloride in the presence of a base. This reaction yields a sulfonyl chloride intermediate which is then reacted with 5-chloro-2-hydroxybenzaldehyde in the presence of a base to form the desired product.
properties
IUPAC Name |
3-chloro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO3S/c17-14-9-13(10-15(19)11-14)12-3-5-16(6-4-12)22(20,21)18-7-1-2-8-18/h3-6,9-11,19H,1-2,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACKYTRGJMBZFCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60686208 |
Source
|
Record name | 5-Chloro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60686208 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261944-96-0 |
Source
|
Record name | 5-Chloro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60686208 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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